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Compound of Interest

Compound Name:
7-Acetoxy-1-methylquinolinium

iodide

Cat. No.: B1366000 Get Quote

This technical guide provides a detailed breakdown of the molecular weight of 7-Acetoxy-1-
methylquinolinium iodide, a fluorogenic substrate utilized by researchers and drug

development professionals in the study of cholinesterase.

Molecular Composition and Formula
7-Acetoxy-1-methylquinolinium iodide, also known as AMQI, is a chemical compound with

the molecular formula C₁₂H₁₂INO₂.[1][2][3] This formula indicates that a single molecule of this

compound is composed of carbon, hydrogen, iodine, nitrogen, and oxygen atoms.

Calculation of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The standard atomic weights of the elements present in 7-Acetoxy-1-
methylquinolinium iodide are presented in the table below.

Table 1: Atomic Composition and Weight Contribution
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total
Contribution
to Molecular
Weight ( g/mol
)

Carbon C 12 12.011 144.132

Hydrogen H 12 1.008 12.096

Iodine I 1 126.904 126.904

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 329.137

Based on the summation of the atomic weights, the calculated molecular weight of 7-Acetoxy-
1-methylquinolinium iodide is 329.137 g/mol . This value is consistent with the widely

accepted molecular weight of 329.13 g/mol .[1][2]

Experimental Verification (Hypothetical)
While the theoretical molecular weight provides a precise value, experimental techniques are

employed for verification. A common method for determining the molecular weight of a

compound like 7-Acetoxy-1-methylquinolinium iodide is mass spectrometry.

Experimental Protocol: Mass Spectrometry
Sample Preparation: A dilute solution of 7-Acetoxy-1-methylquinolinium iodide is

prepared in a suitable volatile solvent, such as acetonitrile or methanol.

Ionization: The sample is introduced into the mass spectrometer, where it undergoes

ionization. Electrospray ionization (ESI) is a suitable technique for this compound, as it is a

charged species.

Mass Analysis: The ionized molecules are then separated based on their mass-to-charge

ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).
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Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Analysis: The molecular weight is determined from the peak in the mass spectrum

corresponding to the molecular ion. For 7-Acetoxy-1-methylquinolinium iodide, a peak

would be expected at an m/z corresponding to the cationic portion (C₁₂H₁₂NO₂⁺), with the

overall mass confirmed by the presence of the iodide counter-ion.

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical flow of the molecular weight calculation, from the

constituent elements to the final molecular weight.
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Constituent Elements

Summation Final Molecular Weight

Carbon (C)
12 x 12.011

Sum of Atomic Weights

Hydrogen (H)
12 x 1.008

Iodine (I)
1 x 126.904

Nitrogen (N)
1 x 14.007

Oxygen (O)
2 x 15.999

329.137 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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